N-benzyl-3,5-diethoxybenzamide

• IUPAC Name: N-benzyl-3,5-diethoxybenzamide
• InChI: InChI=1S/C18H21NO3/c1-3-21-16-10-15(11-17(12-16)22-4-2)18(20)19-13-14-8-6-5-7-9-14/h5-12H,3-4,13H2,1-2H3,(H,19,20)
• InChI Key: KBHRXPRGEOAGBZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1)C(=O)NCC2=CC=CC=C2)OCC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

N-benzyl-3,5-diethoxybenzamide, also known as benzamide, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a wide range of biochemical and physiological effects. The purpose of

Scientific Research Applications

N-benzyl-3,5-diethoxyN-benzyl-3,5-diethoxybenzamide has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. One of the main applications of this compound is in the study of the central nervous system. It has been found to have anxiolytic and anticonvulsant effects, making it a potential treatment for anxiety and epilepsy.

Mechanism of Action

The mechanism of action of N-benzyl-3,5-diethoxyN-benzyl-3,5-diethoxybenzamide is not fully understood, but it is believed to act on the GABAergic system. It has been found to increase the release of GABA in the brain, which is a neurotransmitter that has inhibitory effects on the central nervous system. This increase in GABA release is believed to be responsible for the anxiolytic and anticonvulsant effects of this compound.
Biochemical and Physiological Effects:
N-benzyl-3,5-diethoxyN-benzyl-3,5-diethoxybenzamide has been found to have a wide range of biochemical and physiological effects. In addition to its anxiolytic and anticonvulsant effects, it has been found to have antioxidant and anti-inflammatory effects. It has also been found to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-benzyl-3,5-diethoxyN-benzyl-3,5-diethoxybenzamide for lab experiments is its wide range of biochemical and physiological effects. This makes it a valuable tool for researchers in various fields. However, one limitation of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many future directions for the study of N-benzyl-3,5-diethoxyN-benzyl-3,5-diethoxybenzamide. One potential direction is the development of new methods for synthesizing this compound. Another direction is the study of its potential applications in the treatment of various diseases, such as anxiety, epilepsy, and inflammation. Additionally, the mechanism of action of this compound could be further studied to gain a better understanding of its effects on the central nervous system.

Synthesis Methods

N-benzyl-3,5-diethoxyN-benzyl-3,5-diethoxybenzamide can be synthesized using various methods, including the condensation of 3,5-diethoxybenzoic acid and benzylamine in the presence of a dehydrating agent. Another method involves the reaction of 3,5-diethoxybenzoyl chloride with benzylamine in the presence of a base. The yield of this compound varies depending on the method used and the conditions of the reaction.